Cas no 70987-79-0 ((r)-4-(oxiran-2-ylmethoxy)benzonitrile)
70987-79-0 structure
Product Name:(r)-4-(oxiran-2-ylmethoxy)benzonitrile
CAS No:70987-79-0
MF:C10H9NO2
MW:175.183962583542
CID:975933
PubChem ID:6934186
Update Time:2025-04-19
(r)-4-(oxiran-2-ylmethoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- (r)-4-(oxiran-2-ylmethoxy)benzonitrile
- (R)-4-(oxiranylmethoxy)benzonitrile
- (R)-4-(oxiranylmethoxy)-benzonitrile
- 4-[(2R)-oxiranylmethoxy]benzonitrile
- 4-[(2S)-oxiranylmethoxy]benzonitrile
- 4-[[(2R)-2-oxiranyl]methoxy]benzonitrile
- 4-[[(2R)-oxiran-2-yl]methoxy]benzenecarbonitrile
- AC1OC92I
- AG-G-77729
- CTK1C5161
- MFCD08752552
- DTXSID90426159
- AKOS006290037
- 4-[[(2R)-oxiran-2-yl]methoxy]benzonitrile
- WREXVDPOLDOXJL-JTQLQIEISA-N
- A837044
- 70987-79-0
- SCHEMBL5965783
-
- Inchi: 1S/C10H9NO2/c11-5-8-1-3-9(4-2-8)12-6-10-7-13-10/h1-4,10H,6-7H2/t10-/m0/s1
- InChI Key: WREXVDPOLDOXJL-JTQLQIEISA-N
- SMILES: O1C[C@@H]1COC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 175.063328530g/mol
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 45.6Ų
(r)-4-(oxiran-2-ylmethoxy)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM580578-1g |
(R)-4-(OXIRAN-2-YLMETHOXY)BENZONITRILE |
70987-79-0 | 95%+ | 1g |
$1372 | 2024-07-24 | |
| Chemenu | CM580578-5g |
(R)-4-(OXIRAN-2-YLMETHOXY)BENZONITRILE |
70987-79-0 | 95%+ | 5g |
$4116 | 2024-07-24 |
(r)-4-(oxiran-2-ylmethoxy)benzonitrile Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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